Cas no 1354033-35-4 ((S)-2-Amino-N-cyclopropyl-N-(2-dimethylamino-cyclohexyl)-3-methyl-butyramide)

• Product Name: (S)-2-Amino-N-cyclopropyl-N-(2-dimethylamino-cyclohexyl)-3-methyl-butyramide
• CAS No: 1354033-35-4
• MF: C₁₆H₃₁N₃O
• MW: 281.436844110489
• CID: 2159115
• Update Time: 2025-06-08

(S)-2-Amino-N-cyclopropyl-N-(2-dimethylamino-cyclohexyl)-3-methyl-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-cyclopropyl-n-(2-dimethylamino-cyclohexyl)-3-methyl-butyramide
• AM97486
• (S)-2-Amino-N-cyclopropyl-N-(2-dimethylaminocyclohexyl)-3-methylbutyramide
• (S)-2-Amino-N-cyclopropyl-N-(2-dimethylamino-cyclohexyl)-3-methyl-butyramide

• Inchi： 1S/C16H31N3O/c1-11(2)15(17)16(20)19(12-9-10-12)14-8-6-5-7-13(14)18(3)4/h11-15H,5-10,17H2,1-4H3/t13?,14?,15-/m0/s1
• InChI Key： FSLYSVPDBWEKLE-NRXISQOPSA-N
• SMILES： O=C([C@H](C(C)C)N)N(C1CCCCC1N(C)C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-cyclopropyl-N-(2-dimethylamino-cyclohexyl)-3-methyl-butyramide

Comprehensive Overview of (S)-2-Amino-N-cyclopropyl-N-(2-dimethylamino-cyclohexyl)-3-methyl-butyramide (CAS No. 1354033-35-4)

(S)-2-Amino-N-cyclopropyl-N-(2-dimethylamino-cyclohexyl)-3-methyl-butyramide, identified by its CAS number 1354033-35-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This chiral amide derivative features a unique structural framework, combining a cyclopropyl group, a dimethylamino-cyclohexyl moiety, and a branched amino acid backbone. Its stereospecific (S)-configuration is critical for its biological activity, making it a subject of interest in drug discovery and medicinal chemistry.

The compound's molecular design aligns with current trends in targeted drug delivery and precision medicine, addressing growing demand for therapies with fewer side effects. Researchers are particularly intrigued by its potential as a modulator of protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. Its cyclohexyl-dimethylamino segment may contribute to enhanced blood-brain barrier penetration, a key challenge in CNS drug development.

From a synthetic chemistry perspective, 1354033-35-4 presents interesting challenges due to its multiple stereocenters and functional groups. The cyclopropyl-amide linkage offers structural rigidity, while the tertiary amine functionality provides potential for salt formation and solubility optimization. These characteristics make it valuable for studying structure-activity relationships (SAR) in lead compound optimization.

In analytical applications, this compound requires specialized chiral separation techniques such as HPLC with polysaccharide-based columns, reflecting industry needs for enantiopure pharmaceuticals. Its methyl-butyramide segment resembles motifs found in several FDA-approved drugs, driving interest in its metabolic stability and pharmacokinetic properties.

The growing focus on computational chemistry and AI-driven drug design has increased searches for compounds like (S)-2-Amino-N-cyclopropyl-N-(2-dimethylamino-cyclohexyl)-3-methyl-butyramide as benchmark molecules for molecular docking studies. Its complex structure serves as an excellent test case for predicting conformational flexibility and binding affinity algorithms.

Environmental considerations in chemical synthesis have also brought attention to this compound's green chemistry potential. Researchers are investigating catalytic asymmetric synthesis routes to minimize waste generation, aligning with pharmaceutical industry sustainability goals. The dimethylamino group's presence facilitates pH-dependent solubility, relevant for formulation science innovations.

Quality control aspects of CAS 1354033-35-4 involve advanced characterization techniques including 2D NMR and high-resolution mass spectrometry, addressing the pharmaceutical industry's need for rigorous impurity profiling. These analytical challenges mirror current discussions about continuous manufacturing and real-time release testing in drug production.

The compound's patent landscape and intellectual property status are frequently searched topics, reflecting industry interest in novel chemical entities for therapeutic development. Its structural features suggest potential applications in GPCR-targeted drugs and kinase inhibitors, two of the most active areas in current pharmaceutical research.

In conclusion, (S)-2-Amino-N-cyclopropyl-N-(2-dimethylamino-cyclohexyl)-3-methyl-butyramide represents a fascinating case study in modern medicinal chemistry, intersecting with multiple cutting-edge research areas from computer-aided drug design to green synthesis methodologies. Its continued study contributes valuable insights to the broader field of small molecule therapeutics development.